(Z)-4-chloro-5-(2-((5-methylfuran-2-yl)methylene)hydrazinyl)pyridazin-3(2H)-one

• Molecular Formula: C10H9ClN4O2
• Molecular Weight: 252.66 g/mol
• IUPAC Name: 5-chloro-4-[(2Z)-2-[(5-methylfuran-2-yl)methylidene]hydrazinyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C10H9ClN4O2/c1-6-2-3-7(17-6)4-12-14-8-5-13-15-10(16)9(8)11/h2-5H,1H3,(H2,14,15,16)/b12-4-
• InChI Key: JYLBHTABQKJMSK-QCDXTXTGSA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=N\NC2=C(C(=O)NN=C2)Cl
• Canonical SMILES: CC1=CC=C(O1)C=NNC2=C(C(=O)NN=C2)Cl

Description

(Z)-4-chloro-5-(2-((5-methylfuran-2-yl)methylene)hydrazinyl)pyridazin-3(2H)-one is a synthetic organic compound that belongs to the pyridazinone family. This compound is characterized by its unique structure, which includes a pyridazinone core substituted with a chloro group and a hydrazinyl group linked to a furan ring. The presence of these functional groups imparts specific chemical properties and potential biological activities to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Z)-4-chloro-5-(2-((5-methylfuran-2-yl)methylene)hydrazinyl)pyridazin-3(2H)-one typically involves the condensation of 4-chloro-5-hydrazinylpyridazin-3(2H)-one with 5-methylfurfural. The reaction is carried out under reflux conditions in the presence of a suitable solvent, such as ethanol or methanol. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the process.

Chemical Reactions Analysis

Types of Reactions

(Z)-4-chloro-5-(2-((5-methylfuran-2-yl)methylene)hydrazinyl)pyridazin-3(2H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the hydrazinyl group to an amine group.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophilic substitution reactions often require the presence of a base, such as sodium hydroxide (NaOH), to facilitate the reaction.

Major Products Formed

Oxidation: Formation of oxo derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted pyridazinone derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (Z)-4-chloro-5-(2-((5-methylfuran-2-yl)methylene)hydrazinyl)pyridazin-3(2H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to changes in cellular signaling pathways and biological responses.

Comparison with Similar Compounds

Similar Compounds

• (Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate
• (Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-fluorobenzoate
• (Z)-2-((2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetohydrazide

Uniqueness

(Z)-4-chloro-5-(2-((5-methylfuran-2-yl)methylene)hydrazinyl)pyridazin-3(2H)-one is unique due to its specific substitution pattern on the pyridazinone core, which imparts distinct chemical and biological properties